Cas no 3278-15-7 (N-[2-(4-methylphenyl)ethyl]benzamide)

• Product Name: N-[2-(4-methylphenyl)ethyl]benzamide
• CAS No: 3278-15-7
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 1457643
• PubChem ID: 3014185
• Update Time: 2025-04-20

N-[2-(4-methylphenyl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-methylphenyl)ethyl]benzamide
• AC1MHZBX
• N-(p-Methylphenethyl)benzamide
• N-(4-methyl-phenethyl)-benzamide
• N-(4-Methyl-phenaethyl)-benzamid
• Benzamide, N-(p-methylphenethyl)-
• SureCN5969191
• 1-Methyl-4-&lt
• 2-benzoylamino-aethyl&gt
• -benzol
• AC1MHZBX; N-(p-Methylphenethyl)benzamide; N-(4-methyl-phenethyl)-benzamide; N-(4-Methyl-phenaethyl)-benzamid; Benzamide, N-(p-methylphenethyl)-; SureCN5969191; 1-Methyl-4-< 2-benzoylamino-aethyl> -benzol;
• 3278-15-7
• DTXSID50186444
• N-(4-Methylphenethyl)benzamide
• HS-8800
• SCHEMBL5969191

• Inchi： 1S/C16H17NO/c1-13-7-9-14(10-8-13)11-12-17-16(18)15-5-3-2-4-6-15/h2-10H,11-12H2,1H3,(H,17,18)
• InChI Key： WHPVDKVQUSKFRR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 239.13111
• Monoisotopic Mass: 239.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1